Cas no 1806332-50-2 (3-Fluoro-2,6-dimethylbenzenethiol)

• Product Name: 3-Fluoro-2,6-dimethylbenzenethiol
• CAS No: 1806332-50-2
• MF: C₈H₉FS
• MW: 156.220464468002
• CID: 4789399
• Update Time: 2025-10-28

3-Fluoro-2,6-dimethylbenzenethiol Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethyl-3-fluorothiophenol
• 3-fluoro-2,6-dimethylbenzenethiol
• 3-Fluoro-2,6-dimethylbenzenethiol

• Inchi： 1S/C8H9FS/c1-5-3-4-7(9)6(2)8(5)10/h3-4,10H,1-2H3
• InChI Key： KMGUMKYPGLRZIZ-UHFFFAOYSA-N
• SMILES： SC1C(C)=CC=C(C=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 116
• XLogP3: 2.9
• Topological Polar Surface Area: 1

Additional information on 3-Fluoro-2,6-dimethylbenzenethiol

3-Fluoro-2,6-Dimethylbenzenethiol: A Comprehensive Overview

3-Fluoro-2,6-dimethylbenzenethiol, also known by its CAS registry number CAS No. 1806332-50-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of benzenethiol, with substituents at the 2, 3, and 6 positions of the benzene ring. The presence of a fluorine atom at the 3-position and methyl groups at the 2 and 6 positions imparts unique electronic and steric properties to the molecule, making it a valuable compound for various applications.

The synthesis of 3-fluoro-2,6-dimethylbenzenethiol typically involves multi-step organic reactions. One common approach is the nucleophilic substitution of an appropriate benzene derivative with thiol groups. The introduction of fluorine and methyl groups can be achieved through electrophilic substitution reactions or via directed metallation techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such substituted benzenethiols, reducing production costs and improving yields.

In terms of physical properties, 3-fluoro-2,6-dimethylbenzenethiol exhibits a melting point around 115°C and a boiling point above 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF is moderate, while it shows limited solubility in water due to its hydrophobic nature. The compound's UV-vis spectrum reveals strong absorption bands in the visible region, which is attributed to the conjugation within the aromatic ring and the presence of electron-withdrawing fluorine and electron-donating methyl groups.

The electronic properties of 3-fluoro-2,6-dimethylbenzenethiol have been extensively studied using computational chemistry methods such as density functional theory (DFT). These studies have shown that the fluorine substituent at the 3-position significantly affects the molecule's electron distribution, enhancing its reactivity in certain chemical transformations. Additionally, the methyl groups at the 2 and 6 positions provide steric bulk, which can influence reaction pathways and selectivity.

3-Fluoro-2,6-dimethylbenzenethiol has found applications in several areas. In materials science, it serves as a precursor for the synthesis of advanced materials such as thiol-based polymers and self-assembled monolayers (SAMs). Its ability to form stable SAMs on gold surfaces makes it a valuable component in nanotechnology applications, including biosensors and electronic devices.

In pharmaceutical research, this compound has been explored as a potential lead molecule for drug development. The thiol group can act as a bioisostere for hydroxyl groups in certain drug candidates, offering improved pharmacokinetic properties. Recent studies have focused on its potential as an anti-inflammatory agent due to its ability to modulate key signaling pathways involved in inflammation.

The environmental impact of 3-fluoro-2,6-dimethylbenzenethiol has also been a topic of interest. Research indicates that this compound undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its breakdown. However, further studies are needed to fully understand its environmental fate and potential risks.

In conclusion, 3-fluoro-2,6-dimethylbenzenethiol, with its unique structure and properties, continues to be an important compound in various scientific disciplines. Its applications span from materials science to pharmaceutical research, with ongoing investigations into its synthesis methods and environmental behavior driving further advancements.